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Compound of Interest

Compound Name: Titanium(lll) bromide

Cat. No.: B13746535

An in-depth exploration of the synthesis, properties, and historical significance of Titanium(lll)
Bromide for researchers, scientists, and drug development professionals.

Abstract

Titanium(lll) bromide, TiBrs, is a fascinating inorganic compound that has been a subject of
scientific inquiry since its initial synthesis. This technical guide provides a comprehensive
overview of the discovery and history of titanium tribromide, detailing its synthesis, crystal
structures, and physicochemical properties. The document is intended to serve as a valuable
resource for researchers, offering detailed experimental protocols for its preparation and a
consolidated summary of its key quantitative data. Furthermore, this guide employs
visualizations to elucidate the synthetic pathways and logical relationships inherent in the
chemistry of this compound.

Introduction

The mid-20th century witnessed a surge in the exploration of transition metal chemistry, driven
by a deeper understanding of electronic structures and the potential for novel catalytic and
material applications. It was within this vibrant scientific landscape that titanium tribromide
emerged. Initially synthesized and characterized by Rolsten and Sisler in 1957, this blue-black
crystalline solid quickly garnered attention for its interesting magnetic and structural properties.
[1] This guide delves into the historical context of its discovery, the evolution of its synthesis,
and a detailed examination of its known characteristics.
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Discovery and Historical Context

The first documented synthesis of titanium tribromide was reported by R. F. Rolsten and H. H.
Sisler in the Journal of the American Chemical Society in 1957.[1] Their work involved the
comproportionation of titanium tetrabromide (TiBra) with elemental titanium at elevated
temperatures. This seminal study not only established a viable synthetic route but also
identified the existence of two distinct crystalline forms: platelets and needles.[1] The initial
characterization of these forms laid the groundwork for subsequent, more detailed structural
analyses.

Synthesis of Titanium Tribromide

Two primary methods have been established for the synthesis of titanium tribromide: the
reduction of titanium tetrabromide with hydrogen and the comproportionation of titanium
tetrabromide and titanium metal.

Reduction of Titanium Tetrabromide with Hydrogen

This method involves the gas-phase reduction of volatile titanium tetrabromide.
Reaction:
2 TiBra(g) + H2(g) — 2 TiBr3(s) + 2 HBr(Q)

A detailed and improved method for this synthesis is described in Inorganic Syntheses. The
apparatus consists of a reaction kettle with a heated tungsten filament suspended in the upper
half.

o Apparatus Setup: A reaction kettle is fitted with a reflux condenser and an inlet for hydrogen
gas. A tungsten filament is positioned within the kettle, connected to an external power
source.

¢ Reactant Introduction: The reaction kettle is charged with titanium tetrabromide. Since TiBra
is a solid at room temperature, it is introduced and then gently heated to its boiling point (230
°C) to create a vapor.[2]

e Reaction Conditions: A stream of hydrogen gas is passed through the apparatus. The
tungsten filament is heated to a bright red heat.
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e Product Formation: The mixture of titanium tetrabromide vapor and hydrogen reacts at the
surface of the hot filament, leading to the formation of titanium tribromide as a dark,
crystalline solid. The solid product collects at the bottom of the reaction vessel.

 Purification: The unreacted titanium tetrabromide can be removed by sublimation under
reduced pressure, leaving behind the purified titanium tribromide.

Comproportionation of Titanium and Titanium
Tetrabromide

This was the original method employed by Rolsten and Sisler.[1]
Reaction:
Ti(s) + 3 TiBra(g) — 4 TiBr3(s)

e Reactant Preparation: High-purity titanium metal (e.g., chips or sponge) and purified titanium
tetrabromide are required. The titanium tetrabromide can be purified by distillation.

e Reaction Setup: Titanium chips are placed in a reaction tube, which is then heated.

e Reaction Execution: Gaseous titanium tetrabromide is passed over the heated titanium chips
at a temperature of 550 °C.[1]

e Product Collection: The titanium tribromide deposits as a crystalline solid within the cooler
parts of the reaction tube. Both platelet and needle forms of the crystals are typically
observed.[1]

 Purification: Excess titanium tetrabromide is removed from the product by sublimation under
reduced pressure.[1]

Synthesis Workflow Diagram
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Caption: A logical workflow diagram illustrating the two primary synthesis routes for titanium

tribromide.

Properties of Titanium Tribromide

Titanium tribromide is a blue-black, paramagnetic solid.[3] It exists in at least two crystalline

polymorphs.

Physical Properties

The following table summarizes the key physical properties of titanium tribromide.
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Property Value

Chemical Formula TiBrs

Molar Mass 287.579 g/mol

Appearance Blue-black crystalline solid

Density 4.20 g/cm?3

Melting Point Decomposes at approximately 400 °C
Boiling Point Not applicable (decomposes)

Magnetic Susceptibility (xm) +660 x 10~ cm3/mol at room temperature[4]

Crystal Structure

As mentioned, titanium tribromide is known to crystallize in two forms: platelets and needles.[1]
The platelet form has been characterized in more detail.

Crystal System Rhombohedral (Platelet Form)[1]
Space Group R-3

Lattice Parameters (a) 7.263 A[1]

Lattice Parameters () 52° 48'1]

Formula Units per Cell (2) 2[1]

The structure of the platelet form consists of a layer lattice.[1] Preliminary studies on the needle
form suggest it is hexagonal, but distinct from the platelet form.[1]

Chemical Properties

Titanium tribromide undergoes disproportionation upon heating to around 400 °C, yielding
titanium dibromide (TiBrz) and the more volatile titanium tetrabromide (TiBra).[3]

Disproportionation Reaction:
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2 TiBrs(s) — TiBrz(s) + TiBra(g)

It is also known to be a catalyst for the polymerization of alkenes.[3]

Characterization
X-ray Diffraction

X-ray diffraction (XRD) is the primary technique used to identify the crystal structure of titanium
tribromide. For the platelet form, powder XRD patterns can be indexed to a rhombohedral unit
cell.[1] Single-crystal XRD provides more detailed structural information, including atomic
positions and bond lengths.

o Sample Preparation: A sample of the crystalline titanium tribromide is finely pulverized in an
agate mortar. Due to its sensitivity to air and moisture, this should be performed in an inert
atmosphere (e.g., a glovebox).

o Capillary Sealing: The powdered sample is hermetically sealed in a thin-walled glass
capillary (e.g., Lindemann glass).[1]

o Data Collection: The sealed capillary is mounted in a powder diffractometer. For the original
study, unresolved K-alpha radiation from a copper source was used with an exposure time of
12 hours.[1]

o Data Analysis: The resulting diffraction pattern is analyzed to determine the lattice
parameters and space group.

XRD Characterization Workflow
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Caption: A workflow diagram outlining the key steps in the characterization of titanium
tribromide by X-ray diffraction.

Conclusion

Since its discovery by Rolsten and Sisler, titanium tribromide has remained a compound of
interest in the field of inorganic chemistry. Its synthesis, involving either the reduction of the
tetrabromide or a comproportionation reaction, is well-established, and its structural and
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magnetic properties have been partially elucidated. The existence of at least two polymorphs
adds a layer of complexity and interest to this system. This technical guide has provided a
consolidated resource on the history, synthesis, and properties of titanium tribromide, with the
aim of facilitating further research and application in areas such as catalysis and materials
science. Further detailed characterization of the needle-form polymorph and exploration of its
reactivity and potential applications remain promising avenues for future investigation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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